Cas no 38580-83-5 (1-(chloromethyl)-2-phenylbenzene)

1-(Chloromethyl)-2-phenylbenzene is a versatile organic compound characterized by the presence of a chloromethyl group and a phenyl substituent on a benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group offers reactivity for further functionalization, enabling nucleophilic substitution or cross-coupling reactions. Its aromatic framework provides stability while allowing for electrophilic aromatic substitution. The compound's well-defined reactivity profile and compatibility with various reaction conditions make it a useful building block for constructing complex molecular architectures. Careful handling is required due to the lachrymatory nature of chloromethyl derivatives.

1-(chloromethyl)-2-phenylbenzene structure

38580-83-5 structure

Product Name:1-(chloromethyl)-2-phenylbenzene

CAS No:38580-83-5

MF:C₁₃H₁₁Cl

MW:202.679442644119

MDL:MFCD18072916

CID:1040041

PubChem ID:21972820

Update Time:2025-10-29

1-(chloromethyl)-2-phenylbenzene Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-1,1'-biphenyl
- 2-Phenylbenzyl chloride
- 1-(chloromethyl)-2-phenylbenzene
- 2-(Chloromethyl)biphenyl
- EN300-1862465
- (chloromethyl)biphenyl
- chIoromethylbiphenyl
- chloromethylbiphenyl
- SCHEMBL83911
- DTXSID20620986
- 2-chloromethyl-biphenyl
- 38580-83-5
- AKOS016006899
- MDL： MFCD18072916
- Inchi： 1S/C13H11Cl/c14-10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-9H,10H2
- InChI Key： QEFMDEFYYCMJPY-UHFFFAOYSA-N
- SMILES： ClCC1C=CC=CC=1C1C=CC=CC=1

Computed Properties

Exact Mass: 202.05503
Monoisotopic Mass: 202.0549280g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.111
Boiling Point: 334 ºC
Flash Point: 150 ºC
PSA: 0

1-(chloromethyl)-2-phenylbenzene Security Information

Storage Condition：Sealed in dry,2-8°C

1-(chloromethyl)-2-phenylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019118177-5g	2-(Chloromethyl)-1,1'-biphenyl	38580-83-5	95%	5g	$1013.04	2023-09-02
Alichem	A019118177-10g	2-(Chloromethyl)-1,1'-biphenyl	38580-83-5	95%	10g	$1407.00	2023-09-02
Alichem	A019118177-25g	2-(Chloromethyl)-1,1'-biphenyl	38580-83-5	95%	25g	$2387.88	2023-09-02
Enamine	EN300-1862465-0.05g	1-(chloromethyl)-2-phenylbenzene	38580-83-5		0.05g	$468.0	2023-09-18
Enamine	EN300-1862465-0.1g	1-(chloromethyl)-2-phenylbenzene	38580-83-5		0.1g	$490.0	2023-09-18
Enamine	EN300-1862465-0.25g	1-(chloromethyl)-2-phenylbenzene	38580-83-5		0.25g	$513.0	2023-09-18
Enamine	EN300-1862465-0.5g	1-(chloromethyl)-2-phenylbenzene	38580-83-5		0.5g	$535.0	2023-09-18
Enamine	EN300-1862465-1.0g	1-(chloromethyl)-2-phenylbenzene	38580-83-5		1g	$785.0	2023-06-03
Enamine	EN300-1862465-2.5g	1-(chloromethyl)-2-phenylbenzene	38580-83-5		2.5g	$1089.0	2023-09-18
Enamine	EN300-1862465-5.0g	1-(chloromethyl)-2-phenylbenzene	38580-83-5		5g	$2277.0	2023-06-03